Cas no 1690472-49-1 (2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1690472-49-1
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6239654
• PubChem ID: 136840564
• Update Time: 2025-07-09

2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• 1690472-49-1
• EN300-1118821

• Inchi： 1S/C12H20N4/c1-8(2)10-6-7-13-12-14-11(15-16(10)12)9-4-3-5-9/h8-10H,3-7H2,1-2H3,(H,13,14,15)
• InChI Key： MLKMVUHRDIRQQI-UHFFFAOYSA-N
• SMILES： N12C(=NC(C3CCC3)=N1)NCCC2C(C)C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Recent Advances in the Study of 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1690472-49-1)

The compound 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1690472-49-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolopyrimidine scaffold, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a key player in drug discovery and development.

One of the most notable advancements in the study of this compound is its role as a potent kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine exhibits selective inhibition against specific kinase targets, with promising efficacy and minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.

The synthetic chemistry of this compound has also been a focal point of recent research. Efficient and scalable synthetic routes have been developed to produce 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine with high purity and yield. Key steps in the synthesis involve the cyclization of appropriately substituted precursors and the introduction of the cyclobutyl and isopropyl moieties. These advancements in synthetic methodology are crucial for enabling further pharmacological evaluation and potential commercialization.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in other therapeutic areas. For instance, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing modulatory effects that could be harnessed for treating neurological and metabolic disorders. Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, enhancing its suitability for clinical development.

The safety profile of 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine has been evaluated in preclinical models, with results indicating a favorable toxicity profile at therapeutic doses. These findings are encouraging for its progression into early-phase clinical trials. However, further studies are needed to fully understand its long-term effects and potential drug-drug interactions.

In conclusion, the recent research on 2-cyclobutyl-7-(propan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine (CAS: 1690472-49-1) highlights its multifaceted potential in drug discovery. Its selective kinase inhibition, synthetic accessibility, and promising safety profile position it as a valuable candidate for further development. Continued exploration of its therapeutic applications and optimization of its chemical properties will be essential for translating these findings into clinical benefits.